Cas no 1403567-96-3 ((5-Methyl-furan-2-ylmethyl)-(2-methyl-furan-3-ylmethyl)-amine)

• Product name: (5-Methyl-furan-2-ylmethyl)-(2-methyl-furan-3-ylmethyl)-amine
• CAS No: 1403567-96-3
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• CID: 5169883

(5-Methyl-furan-2-ylmethyl)-(2-methyl-furan-3-ylmethyl)-amine Chemical and Physical Properties

Names and Identifiers

• (5-Methyl-furan-2-ylmethyl)-(2-methyl-furan-3-ylmethyl)-amine
• 2-Furanmethanamine, 5-methyl-N-[(2-methyl-3-furanyl)methyl]-

• Inchi： 1S/C12H15NO2/c1-9-3-4-12(15-9)8-13-7-11-5-6-14-10(11)2/h3-6,13H,7-8H2,1-2H3
• InChI Key： ACRUJGASPSAACV-UHFFFAOYSA-N
• SMILES： O1C(C)=CC=C1CNCC1C=COC=1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (5-Methyl-furan-2-ylmethyl)-(2-methyl-furan-3-ylmethyl)-amine

Introduction to (5-Methyl-furan-2-ylmethyl)-(2-methyl-furan-3-ylmethyl)-amine and Its Applications in Modern Chemical Biology

Compound with the CAS number 1403567-96-3, specifically identified as (5-Methyl-furan-2-ylmethyl)-(2-methyl-furan-3-ylmethyl)-amine, represents a significant advancement in the realm of chemical biology. This compound, characterized by its unique structural configuration, has garnered considerable attention due to its potential applications in pharmaceutical research and development. The molecular structure of this compound incorporates multiple aromatic rings and amine functional groups, which contribute to its distinctive chemical properties and reactivity.

The primary focus of this article is to delve into the chemical properties, synthesis methods, and emerging applications of (5-Methyl-furan-2-ylmethyl)-(2-methyl-furan-3-ylmethyl)-amine. By examining the latest research findings and experimental data, we aim to provide a comprehensive understanding of how this compound can be leveraged in various scientific and industrial contexts. The discussion will also highlight the compound's role in the development of novel therapeutic agents and its potential impact on future medical treatments.

In recent years, there has been a growing interest in exploring the pharmacological properties of heterocyclic compounds, particularly those derived from furan derivatives. The presence of multiple aromatic rings in (5-Methyl-furan-2-ylmethyl)-(2-methyl-furan-3-ylmethyl)-amine makes it a promising candidate for further investigation. Researchers have been particularly intrigued by its ability to interact with biological targets, which could lead to the development of new drugs with enhanced efficacy and reduced side effects.

The synthesis of this compound involves a series of carefully orchestrated chemical reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework. These methods not only ensure high yield but also minimize the formation of undesired byproducts. The synthetic pathways developed for (5-Methyl-furan-2-ylmethyl)-(2-methyl-furan-3-ylmethyl)-amine serve as a model for similar compounds, demonstrating the versatility of modern synthetic chemistry.

One of the most compelling aspects of (5-Methyl-furan-2-ylmethyl)-(2-methyl-furan-3-ylmethyl)-amine is its potential application in drug discovery. The compound's unique structural features make it an attractive scaffold for designing molecules that can modulate biological pathways involved in various diseases. For instance, studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors, making it a candidate for treating conditions such as inflammation and neurodegenerative disorders.

The pharmacological evaluation of (5-Methyl-furan-2-ylmethyl)-(2-methyl-furan-3-ylmethyl)-amine has been conducted using both in vitro and in vivo models. Initial results indicate that the compound demonstrates promising bioactivity without significant toxicity. This is a critical factor in drug development, as it ensures that the compound can be safely tested in clinical trials. Further studies are ongoing to elucidate its mechanism of action and to optimize its pharmacokinetic properties.

In addition to its therapeutic potential, (5-Methyl-furan-2-ylmethyl)-(2-methyl-furan-3-ylmethyl)-amine also holds promise for industrial applications. Its unique chemical properties make it suitable for use as an intermediate in the synthesis of more complex molecules. For example, it could be utilized in the production of specialty chemicals that are used in materials science and agriculture. The versatility of this compound underscores its importance as a building block in chemical research.

The future direction of research on (5-Methyl-furan-2-ylmethyl)-(2-methyl-furan-3-ylmethyl)-amine is likely to focus on expanding its applications into new areas. Researchers are exploring ways to modify its structure to enhance its bioactivity and to improve its suitability for different types of drug development. Additionally, efforts are being made to develop more efficient synthetic routes that can be scaled up for industrial production. These advancements will contribute to making this compound a valuable asset in both academic research and industrial applications.

In conclusion, (5-Methyl-furan-2-ylmethyl)-(2-methyl-furan-3-ylmethyl)-amine, with CAS number 1403567-96-3, represents a significant milestone in chemical biology. Its unique structure, synthetic accessibility, and potential applications make it a compound of great interest. As research continues to uncover new ways to utilize this molecule, it is likely to play an increasingly important role in the development of novel therapeutic agents and industrial chemicals.